18:1 PI(4,5)P2

• Molecular Formula: C45H85O19P3
• Molecular Weight: 1023.1 g/mol
• InChI: InChI=1S/C45H85O19P3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(46)59-35-37(61-39(47)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)36-60-67(57,58)64-43-40(48)41(49)44(62-65(51,52)53)45(42(43)50)63-66(54,55)56/h17-20,37,40-45,48-50H,3-16,21-36H2,1-2H3,(H,57,58)(H2,51,52,53)(H2,54,55,56)/b19-17-,20-18-/t37-,40?,41+,42?,43-,44?,45?/m1/s1
• InChIKey: IGQSAMXNWMLOOS-SJLXFPBLSA-N

18:1 PI(4,5)P2 Product Guide

18:1 PI(4,5)P2 (1,2-dioleoyl-sn-glycero-3-phospho-(1'-myo-inositol-4',5'-bisphosphate), CAS 799268-56-7) is a synthetic, >99% pure dioleoyl (C18:1) phosphatidylinositol 4,5-bisphosphate with two unsaturated acyl chains . It is a critical substrate for phospholipase C in the IP3/DAG pathway and PI3-kinase in PI(3,4,5)P3 generation . Its distinct C18:1 fatty acid composition confers unique biophysical and protein-binding properties compared to saturated-chain analogs, brain-derived natural mixtures, or short-chain diC8 variants [1].

Substrate for PLC in IP3/DAG pathway studies

PI3K substrate for PI(3,4,5)P3 generation

Defined unsaturated dioleoyl chains for consistent protein-binding studies

• [1] Rusinova, R., Hobart, E. A., Koeppe, R. E., & Andersen, O. S. (2013). Phosphoinositides alter lipid bilayer properties. The Journal of General Physiology, 141(6), 673-690. View Source

Why 18:1 PI(4,5)P2 Cannot Be Replaced

The acyl chain composition of PI(4,5)P2 determines its lateral organization in membranes, its accessibility to specific binding proteins, and the structural conformation of bound protein complexes [1]. 18:1 PI(4,5)P2, with its unsaturated dioleoyl chains, exhibits differential membrane recruitment of key proteins compared to the saturated dipalmitoyl (16:0/16:0) analog or the heterogeneous mixture found in brain-derived PI(4,5)P2 [2]. Substituting with saturated-chain analogs may yield false-negative results for proteins that require unsaturated acyl chains for binding, while brain-derived PI(4,5)P2 introduces undefined chain-length variability that compromises assay reproducibility [1].

16:0/16:0 saturated analog

May not support protein binding that requires unsaturated acyl chains, potentially yielding assay-null results in membrane recruitment studies.

Brain-derived PI(4,5)P2

Heterogeneous chain composition introduces uncontrolled variability in bilayer modification potency and reduces assay reproducibility.

Short-chain diC8 PI(4,5)P2

Water-soluble delivery mechanism does not replicate the physiological membrane-anchoring function required for reconstitution studies.

• [1] Olety, B., Veatch, S. L., & Ono, A. (2015). Phosphatidylinositol-(4,5)-bisphosphate acyl chains differentiate membrane binding of HIV-1 Gag from that of the phospholipase Cδ1 pleckstrin homology domain. Journal of Virology, 89(15), 7861-7873. View Source
• [2] Bryant, J. M., et al. (2021). The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. Journal of Lipid Research, 62, 100081. View Source

18:1 PI(4,5)P2 Quantitative Evidence Guide

HIV-1 Gag Recruitment to Fluid-Phase Membranes

In giant unilamellar vesicle (GUV) recruitment assays, 18:1 PI(4,5)P2 (DO-PI(4,5)P2) successfully recruited HIV-1 Gag to the fluid-phase membrane, whereas the saturated analog 16:0/16:0 PI(4,5)P2 (DP-PI(4,5)P2) showed no detectable Gag binding to the liquid phase [1]. Both unsaturated and saturated PI(4,5)P2 recruited the PH domain of PLCδ1, indicating that the acyl chain-dependent effect is specific to Gag and not a general membrane-accessibility phenomenon [1].

HIV-1 Gag Recruitment

Head-to-head

18:1 PI(4,5)P2: Detectable Gag binding in liquid phase 16:0/16:0 PI(4,5)P2: No detectable Gag binding

Acyl chain composition controls Gag binding; 18:1 PI(4,5)P2 is the appropriate choice for this assay context.

GUV liquid-phase reconstitution. Substitution may produce null results.

Evidence Dimension	Protein recruitment to fluid-phase membranes
Target Compound Data	Detectable Gag binding to liquid phase
Comparator Or Baseline	16:0/16:0 PI(4,5)P2 (DP-PI(4,5)P2): No detectable Gag binding to liquid phase
Quantified Difference	Qualitative difference (present vs. absent)
Conditions	GUVs containing PI(4,5)P2, cholesterol, and dipalmitoyl phosphatidylserine; liquid-gel phase separation

Why This Matters

For HIV-1 assembly studies requiring in vitro reconstitution of Gag membrane targeting, 18:1 PI(4,5)P2 is essential; substitution with saturated-chain PI(4,5)P2 will yield a false-negative result, making 18:1 PI(4,5)P2 a non-substitutable procurement requirement for this application.

• [1] Olety, B., Veatch, S. L., & Ono, A. (2015). Phosphatidylinositol-(4,5)-bisphosphate acyl chains differentiate membrane binding of HIV-1 Gag from that of the phospholipase Cδ1 pleckstrin homology domain. Journal of Virology, 89(15), 7861-7873. View Source

SF-1 Coactivator Affinity and Acyl Chain Unsaturation

In vitro functional studies comparing the effect of acyl chain saturation on steroidogenic factor-1 (SF-1) bound to PIP3 (a PI(4,5)P2-derived signaling lipid) revealed that dioleoyl PIP3(18:1/18:1) induced a 6-fold poorer affinity of a PGC-1α coactivator peptide for SF-1 compared with dipalmitoyl PIP3(16:0/16:0) [1]. The dioleoyl-bound structure was severely disordered in the coactivator-binding region critical for SF-1 function, demonstrating that acyl chain unsaturation directly controls the ordered state of clinically important structural regions in SF-1 [1].

SF-1 Coactivator Affinity

Class-level

6-fold lower

Unsaturation modulates coactivator affinity and structural order; class-level data requires verification in PI(4,5)P2.

Based on PIP3 studies; validation in PI(4,5)P2 context recommended.

Evidence Dimension	Coactivator peptide binding affinity
Target Compound Data	Dioleoyl PIP3(18:1/18:1): Induces 6-fold poorer affinity for PGC-1α coactivator peptide
Comparator Or Baseline	Dipalmitoyl PIP3(16:0/16:0): Baseline affinity (6-fold higher)
Quantified Difference	6-fold reduction in affinity
Conditions	In vitro binding and functional assays with human SF-1 ligand-binding domain

Why This Matters

For researchers studying nuclear receptor regulation by phosphoinositides, the acyl chain composition is not interchangeable; 18:1-containing species produce distinct functional outcomes that may model physiological C18 phospholipid interactions, making defined-chain 18:1 PI(4,5)P2 necessary for reproducible structure-function studies.

• [1] Bryant, J. M., et al. (2021). The acyl chains of phosphoinositide PIP3 alter the structure and function of nuclear receptor steroidogenic factor-1. Journal of Lipid Research, 62, 100081. View Source

Membrane Bilayer Modification Potency

In planar bilayer assays measuring gramicidin A channel function as a reporter of bilayer properties, brain-derived PI(4,5)P2 (heterogeneous acyl chain mixture) was a more potent bilayer modifier than synthetic 18:1 PI(4,5)P2 (dioleoyl-PI(4,5)P2) when applied through aqueous solution [1]. When premixed with dioleoyl-phosphocholine at 2 mol%, both long-chain PI(4,5)P2 species produced similar changes in bilayer properties [1]. This indicates that the acyl chain heterogeneity in brain-derived PI(4,5)P2 alters its membrane-partitioning behavior relative to the defined 18:1 species.

Bilayer Modification Potency

Head-to-head

Brain-derived PI(4,5)P2: More potent modifier in aqueous application 18:1 PI(4,5)P2: Comparable potency when pre-mixed at 2 mol%

Heterogeneous chains alter partitioning; 18:1 PI(4,5)P2 provides defined properties for assay standardization.

Gramicidin A planar bilayer assay. 2 mol% incorporation.

Evidence Dimension	Bilayer modification potency (aqueous application)
Target Compound Data	18:1 PI(4,5)P2: Moderate bilayer modifier
Comparator Or Baseline	Brain-derived PI(4,5)P2: More potent bilayer modifier
Quantified Difference	Qualitative difference in potency ranking
Conditions	Planar bilayer assay with gramicidin A channel; 2 mol% lipid incorporation

Why This Matters

For biophysical studies requiring defined and reproducible membrane properties, the heterogeneous composition of brain-derived PI(4,5)P2 introduces uncontrolled variability in bilayer modification potency. 18:1 PI(4,5)P2 provides a chemically defined alternative with predictable partitioning behavior, critical for assay standardization.

• [1] Rusinova, R., Hobart, E. A., Koeppe, R. E., & Andersen, O. S. (2013). Phosphoinositides alter lipid bilayer properties. The Journal of General Physiology, 141(6), 673-690. View Source

Anchoring Kinetics vs. diC8 PI(4,5)P2

Second harmonic generation (SHG) studies of full-length HIV-1 Gag binding to lipid membranes containing 18:1 PI(4,5)P2 demonstrated that PI(4,5)P2 functions to anchor Gag at the membrane by decreasing the rate of desorption, rather than by driving initial membrane association [1]. Specifically, 18:1 PI(4,5)P2 allows Gag to overcome electrostatic repulsion with negatively charged lipids at the membrane surface [1]. This anchoring function is distinct from the solubilizing effects of short-chain diC8 PI(4,5)P2, which is water-soluble and used in different experimental contexts for acute channel modulation [2].

Gag Anchoring Mechanism

Class-level

18:1 PI(4,5)P2: Anchors by decreasing desorption rate diC8 PI(4,5)P2: Water-soluble acute delivery

18:1 PI(4,5)P2 enables membrane reconstitution; diC8 suits soluble delivery. Select based on experimental question.

SHG studies. Tools are not interchangeable.

Evidence Dimension	Membrane interaction mechanism
Target Compound Data	18:1 PI(4,5)P2: Anchors Gag by decreasing desorption rate
Comparator Or Baseline	Short-chain diC8 PI(4,5)P2: Water-soluble, used for acute channel perfusion experiments
Quantified Difference	Functional mechanism differs (anchoring vs. soluble delivery)
Conditions	Second harmonic generation with fluid-phase lipid bilayers

Why This Matters

18:1 PI(4,5)P2 and diC8 PI(4,5)P2 are not interchangeable research tools. 18:1 PI(4,5)P2 is required for membrane-reconstitution studies where physiological acyl chain anchoring is critical, while diC8 is appropriate for acute perfusion-based channel modulation experiments. Selection must be guided by the experimental question.

• [1] Tran, R. J., et al. (2019). Mechanistic investigation of HIV-1 Gag association with lipid membranes. The Journal of Physical Chemistry B, 123(22), 4673-4687. View Source
• [2] Rohacs, T. (2024). Phosphoinositide regulation of TRP channels: A functional overview in the structural era. Annual Review of Physiology, 86, 329-355. View Source

18:1 PI(4,5)P2 Research Applications

HIV-1 Gag Membrane Targeting and Virion Assembly

Use 18:1 PI(4,5)P2 for in vitro reconstitution of HIV-1 Gag plasma membrane recruitment. As demonstrated in GUV recruitment assays, only 18:1 PI(4,5)P2—not the saturated 16:0/16:0 analog—enables Gag binding to fluid-phase membranes, making it essential for studying the molecular basis of virion assembly [1]. Second harmonic generation studies further confirm that 18:1 PI(4,5)P2 anchors Gag by decreasing desorption rates [2].

Nuclear Receptor Phosphoinositide Binding and Structure-Function

Employ 18:1 PI(4,5)P2 to investigate how acyl chain unsaturation regulates nuclear receptor function. Class-level evidence from PIP3 studies shows that 18:1 acyl chains induce a 6-fold reduction in coactivator peptide affinity and cause structural disorder in the coactivator-binding region of SF-1 [1]. Defined 18:1 PI(4,5)P2 enables reproducible structure-function studies that brain-derived heterogeneous PI(4,5)P2 cannot support.

Lipid Bilayer Biophysics and Membrane Standardization

Select 18:1 PI(4,5)P2 for biophysical assays requiring chemically defined, reproducible membrane properties. Unlike brain-derived PI(4,5)P2, which exhibits variable bilayer modification potency due to heterogeneous acyl chain composition, 18:1 PI(4,5)P2 provides consistent and predictable partitioning behavior in planar bilayer and gramicidin A channel assays [1].

Application

Selection Property

Validation Focus

HIV-1 Gag membrane recruitment reconstitution

Unsaturated acyl chain-dependent protein binding

Binding response to fluid-phase membrane

Nuclear receptor phosphoinositide interaction studies

Acyl chain unsaturation-dependent coactivator affinity

Structural ordering in coactivator-binding region

Defined membrane biophysics assays

Chemically defined, reproducible acyl chain composition

Consistent bilayer modification potency across experiments

• [1] Olety, B., Veatch, S. L., & Ono, A. (2015). Phosphatidylinositol-(4,5)-bisphosphate acyl chains differentiate membrane binding of HIV-1 Gag from that of the phospholipase Cδ1 pleckstrin homology domain. Journal of Virology, 89(15), 7861-7873. View Source
• [2] Tran, R. J., et al. (2019). Mechanistic investigation of HIV-1 Gag association with lipid membranes. The Journal of Physical Chemistry B, 123(22), 4673-4687. View Source